8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one

• IUPAC Name: 8-methyl-7-(2-naphthalen-2-yl-2-oxoethoxy)-4-phenylchromen-2-one
• InChI: InChI=1S/C28H20O4/c1-18-26(31-17-25(29)22-12-11-19-7-5-6-10-21(19)15-22)14-13-23-24(16-27(30)32-28(18)23)20-8-3-2-4-9-20/h2-16H,17H2,1H3
• InChI Key: XIRGCFKUDMZJKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC(=O)C4=CC5=CC=CC=C5C=C4
• Molecular Formula: C28H20O4
• Molecular Weight: 420.5 g/mol

Description

8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one is a synthetic compound that belongs to the class of chromone derivatives. It has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects through the modulation of various cellular signaling pathways, including the NF-κB and MAPK pathways. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and scavenge free radicals. It has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one is its broad spectrum of pharmacological activities. It has been shown to exhibit significant anticancer, anti-inflammatory, and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. However, one of the limitations of this compound is its relatively low solubility in aqueous solvents, which may limit its bioavailability and therapeutic efficacy.

Future Directions

There are several future directions for the research on 8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one. One of the main areas of interest is the development of new analogs with improved pharmacological properties, such as increased solubility and bioavailability. Another area of interest is the investigation of the compound's potential as a therapeutic agent for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the compound's potential as a chemopreventive agent for the prevention of cancer and other chronic diseases is also an area of active research.

Scientific Research Applications

8-methyl-7-[2-(2-naphthyl)-2-oxoethoxy]-4-phenyl-2H-chromen-2-one has been extensively studied for its potential applications in various scientific research fields. It has been shown to exhibit significant anticancer, anti-inflammatory, and antioxidant activities. It has also been investigated for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.